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Compound of Interest

Compound Name: 1,2,3-Butanetriol

Cat. No.: B1208628 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 1,2,3-Butanetriol, including personal protective equipment (PPE)

guidelines, operational procedures, and disposal plans.

Quantitative Data Summary
A clear understanding of a chemical's physical and chemical properties is the first step in safe

handling. The following table summarizes key quantitative data for 1,2,3-Butanetriol.

Property Value

Molecular Formula C4H10O3

Molecular Weight 106.12 g/mol

CAS Number 4435-50-1

Flash Point 46°C (lit.)[1][2]

Boiling Point 175°C/27mmHg (lit.)[1]

Melting Point 117°C (lit.)[1]

Specific Gravity 1.18[3]

Refractive Index 1.47[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
1,2,3-Butanetriol is classified with the following hazards:

Harmful if swallowed (H302)[1][2][4]

Causes skin irritation (H315)[1][2][4]

Causes serious eye irritation (H319)[1][2][4]

May cause respiratory irritation (H335)[1][2][4]

Therefore, the use of appropriate personal protective equipment is mandatory.

PPE Category Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1][2]

Contact lenses should not be worn.[5]

Skin Protection

Chemical-resistant gloves (e.g., PVC),

inspected prior to use.[1][5] Wear fire/flame

resistant and impervious clothing.[1][2] Safety

footwear or gumboots are also recommended.

[5]

Respiratory Protection

Use in a well-ventilated area.[1][5] If exposure

limits are exceeded or irritation is experienced, a

full-face respirator is necessary.[2] A NIOSH-

approved respirator should be used if airborne

concentrations exceed published exposure

limits.[6]

Experimental Workflow: Handling, Storage, and
Disposal
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The following diagram outlines the necessary steps for the safe handling, storage, and disposal

of 1,2,3-Butanetriol in a laboratory setting.

Preparation

Handling

Storage

Accidental Release / Spill

Disposal

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Impervious Clothing

Ensure Adequate Ventilation

Avoid contact with skin and eyes.
Avoid breathing vapors or mists.

Use non-sparking tools. Contain spill with inert absorbent material (sand, earth).

Do not eat, drink, or smoke.
Wash hands thoroughly after handling.

Keep container tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials and foodstuff containers. Dispose of contents/container in accordance with local, state, and federal regulations.

Collect into a labeled container for disposal.

Increase ventilation.

Dispose at an approved waste disposal plant.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2,3-Butanetriol.

Procedural Guidance
Handling:

Work in a well-ventilated area to avoid the formation and inhalation of mists or vapors.[1][5]

Wear the appropriate personal protective equipment as detailed in the PPE table.

Avoid all personal contact with the chemical, including inhalation.[5]

Use non-sparking tools to prevent ignition.[1]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]

Do not eat, drink, or smoke in the handling area.[1][2]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials and foodstuff containers.[2][5]

Protect containers from physical damage and check regularly for leaks.[5]

Store in a locked-up area.[1][2]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][2]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation occurs, get medical advice.[1][2]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention.[1][2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or poison control

center immediately.[1]

Disposal:

Dispose of 1,2,3-Butanetriol and its container in accordance with all applicable local, state,

and federal regulations.[1][2]

The material should be disposed of at an appropriate treatment and disposal facility.[1][2]

Do not allow the chemical to enter drains or waterways.[1][5]

Accidental Release Measures:

Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Wear appropriate personal protective equipment, including respiratory protection.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[5]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Remove all sources of ignition and use spark-proof tools.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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